Cas no 81766-02-1 ( )

• Product Name: &nbsp
• CAS No: 81766-02-1
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 987110
• PubChem ID: 290197
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-amino-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• NSC-153286
• 2-amino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3h)-one
• DTXSID80302736
• KMLONYHSKRNWBQ-UHFFFAOYSA-N
• 2-amino-5,6,7,8-tetrahydro[1]-benzothieno[2,3-d]pyrimidin-4(3H)-one
• 2-amino-5,6,7,8-tetrahydro[l]benzothieno[2,3-d]pyrimidin-4(3H)-one
• A840480
• 2-azanyl-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• SCHEMBL1368915
• AKOS000280090
• 2-Amino-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(1H)-one
• NSC153286
• 81766-02-1
•  

• Inchi： 1S/C10H11N3OS/c11-10-12-8(14)7-5-3-1-2-4-6(5)15-9(7)13-10/h1-4H2,(H3,11,12,13,14)
• InChI Key： KMLONYHSKRNWBQ-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(N)=N2)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 221.06228316g/mol
• Monoisotopic Mass: 221.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.7Ų